Cas no 1261910-66-0 (5-(3-Carboxy-5-fluorophenyl)nicotinic acid)

• Product Name: 5-(3-Carboxy-5-fluorophenyl)nicotinic acid
• CAS No: 1261910-66-0
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• CID: 2762902
• PubChem ID: 53223804
• Update Time: 2025-04-21

5-(3-Carboxy-5-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261910-66-0
• 5-(3-CARBOXY-5-FLUOROPHENYL)NICOTINIC ACID
• MFCD18317893
• DTXSID10687866
• 5-(3-Carboxy-5-fluorophenyl)nicotinic acid, 95%
• 5-(3-Carboxy-5-fluorophenyl)nicotinic acid

• Inchi： 1S/C13H8FNO4/c14-11-3-7(1-8(4-11)12(16)17)9-2-10(13(18)19)6-15-5-9/h1-6H,(H,16,17)(H,18,19)
• InChI Key： IBUKKQNBYLICOY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.5Ų